Cas no 1805289-27-3 (Methyl 4-(bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetate)

• Product Name: Methyl 4-(bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetate
• CAS No: 1805289-27-3
• MF: C₁₁H₈BrF₆NO₃
• MW: 396.080543518066
• CID: 4845304
• Update Time: 2025-05-24

Methyl 4-(bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetate

• Inchi： 1S/C11H8BrF6NO3/c1-21-7(20)2-5-4-19-9(22-11(16,17)18)8(6(5)3-12)10(13,14)15/h4H,2-3H2,1H3
• InChI Key： GCDDGLXNOQWARD-UHFFFAOYSA-N
• SMILES： BrCC1=C(C(F)(F)F)C(=NC=C1CC(=O)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 389
• XLogP3: 3.6
• Topological Polar Surface Area: 48.4

Additional information on Methyl 4-(bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetate

Research Briefing on Methyl 4-(bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetate (CAS: 1805289-27-3)

Methyl 4-(bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetate (CAS: 1805289-27-3) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethoxy and trifluoromethyl substituents, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and inflammatory diseases. Recent studies have highlighted its potential in the development of novel therapeutics, owing to its unique chemical properties and reactivity.

The primary objective of recent research involving this compound has been to explore its utility in medicinal chemistry, specifically as a building block for the synthesis of small-molecule inhibitors and modulators. Researchers have focused on leveraging its bromomethyl group for further functionalization, enabling the creation of diverse chemical libraries for high-throughput screening. This approach has proven valuable in identifying lead compounds with enhanced pharmacokinetic profiles and target specificity.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists utilized Methyl 4-(bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetate as a key intermediate in the synthesis of potent kinase inhibitors. The study demonstrated that the compound's trifluoromethyl and trifluoromethoxy groups significantly improved the binding affinity of the resulting inhibitors to their target kinases, thereby enhancing their therapeutic potential. The research also underscored the compound's stability under physiological conditions, making it a promising candidate for further drug development.

Another notable application of this compound was reported in a recent ACS Chemical Biology article, where it was employed in the development of covalent inhibitors for neurodegenerative diseases. The bromomethyl moiety facilitated the formation of covalent bonds with cysteine residues in target proteins, leading to prolonged inhibition and reduced off-target effects. This innovative strategy has opened new avenues for the treatment of conditions such as Alzheimer's and Parkinson's diseases.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of Methyl 4-(bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetate. Recent advancements in flow chemistry and catalytic methods have addressed some of these issues, offering more efficient and scalable routes for its production. Additionally, ongoing research is exploring the environmental impact of its fluorinated groups, aiming to develop greener synthetic protocols.

In conclusion, Methyl 4-(bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetate (CAS: 1805289-27-3) represents a valuable tool in modern drug discovery. Its unique structural features and reactivity make it indispensable for the development of next-generation therapeutics. Future research is expected to further elucidate its potential, particularly in the context of personalized medicine and targeted therapy.